Cas no 167412-36-4 (Pyrimidine, 4,6-bis([2,2'-bipyridin]-6-yl)-)

Pyrimidine, 4,6-bis([2,2'-bipyridin]-6-yl)- structure
167412-36-4 structure
Product Name:Pyrimidine, 4,6-bis([2,2'-bipyridin]-6-yl)-
CAS No:167412-36-4
MF:C24H16N6
MW:388.424043655396
CID:2622733
PubChem ID:70257993
Update Time:2025-04-21

Pyrimidine, 4,6-bis([2,2'-bipyridin]-6-yl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4,6-bis([2,2'-bipyridin]-6-yl)-
    • 167412-36-4
    • 6,6'-(Pyrimidine-4,6-diyl)di(2,2'-bipyridine)
    • SCHEMBL8026818
    • DTXSID90741773
    • Inchi: 1S/C24H16N6/c1-3-13-25-17(7-1)19-9-5-11-21(29-19)23-15-24(28-16-27-23)22-12-6-10-20(30-22)18-8-2-4-14-26-18/h1-16H
    • InChI Key: YWDAHRHRZBYXOD-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CN=2)=CC=CC=1C1C=C(C2C=CC=C(C3C=CC=CN=3)N=2)N=CN=1

Computed Properties

  • Exact Mass: 388.14364454Da
  • Monoisotopic Mass: 388.14364454Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 77.3Ų
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